Cas no 2137817-32-2 (4-(oxolan-2-yl)oxane-4-carboxylic acid)

• Product Name: 4-(oxolan-2-yl)oxane-4-carboxylic acid
• CAS No: 2137817-32-2
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 4640323
• PubChem ID: 132351104
• Update Time: 2025-11-01

4-(oxolan-2-yl)oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(oxolan-2-yl)oxane-4-carboxylic acid

• Inchi： 1S/C10H16O4/c11-9(12)10(3-6-13-7-4-10)8-2-1-5-14-8/h8H,1-7H2,(H,11,12)
• InChI Key： PSLHPJYOPBLVKW-UHFFFAOYSA-N
• SMILES： C1OCCC(C2CCCO2)(C(O)=O)C1

Additional information on 4-(oxolan-2-yl)oxane-4-carboxylic acid

Introduction to 4-(oxolan-2-yl)oxane-4-carboxylic acid (CAS No. 2137817-32-2) and Its Emerging Applications in Chemical Biology

4-(oxolan-2-yl)oxane-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2137817-32-2, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This oxane-based derivative features a carboxylic acid moiety linked to an oxolan ring, making it a promising candidate for various biochemical applications, including drug discovery, material science, and catalysis. The compound’s distinctive architecture allows for versatile modifications, enabling researchers to explore its potential in multiple domains.

The oxane ring, a six-membered heterocyclic ether, contributes to the compound’s stability and reactivity, while the carboxylic acid group provides opportunities for further functionalization. Such structural features are highly valued in medicinal chemistry, where precise molecular design is crucial for achieving desired biological activity. The presence of both oxygen and carbon atoms in the ring system enhances the compound’s solubility and interaction with biological targets, making it an attractive scaffold for developing novel bioactive molecules.

In recent years, 4-(oxolan-2-yl)oxane-4-carboxylic acid has been studied for its potential role in modulating enzyme activity and cellular processes. Its ability to act as a ligand or intermediate in synthetic pathways has opened new avenues for research in drug development. For instance, derivatives of this compound have been investigated for their inhibitory effects on certain enzymes involved in inflammatory pathways. Preliminary studies suggest that modifications to the oxolan ring can fine-tune the compound’s binding affinity and selectivity, thereby enhancing its therapeutic potential.

The compound’s versatility extends to material science applications as well. Researchers have explored its use in designing polymers with enhanced mechanical properties and biodegradability. The oxane ring’s flexibility allows for the creation of polymers that can adapt to various environmental conditions, making them suitable for biomedical applications such as drug delivery systems. Additionally, the carboxylic acid group can be used to incorporate other functional units, further expanding the compound’s utility in material design.

Advances in computational chemistry have also facilitated the study of 4-(oxolan-2-yl)oxane-4-carboxylic acid by enabling high-throughput virtual screening of its derivatives. This approach has accelerated the identification of promising candidates for experimental validation. Computational models have predicted that certain structural analogs of this compound may exhibit improved bioavailability and reduced toxicity, aligning with current trends in green chemistry and sustainable drug development.

The synthesis of 4-(oxolan-2-yl)oxane-4-carboxylic acid presents both challenges and opportunities. Traditional synthetic routes often require multi-step processes involving protecting group strategies to ensure regioselectivity. However, recent advancements in catalytic methods have simplified these procedures, allowing for more efficient production scales. These improvements are critical for translating laboratory findings into practical applications, particularly in pharmaceutical manufacturing where cost-effectiveness and scalability are paramount.

Future research directions for 4-(oxolan-2-yl)oxane-4-carboxylic acid include exploring its role in nanotechnology and nanomedicine. The compound’s ability to self-assemble into supramolecular structures could be leveraged to develop novel nanocarriers for targeted drug delivery. Such systems would be particularly valuable for treating diseases with limited treatment options or high systemic toxicity profiles. Moreover, investigating the compound’s interaction with metal ions may reveal new insights into its catalytic properties, which could be harnessed in industrial processes or environmental remediation efforts.

The growing interest in 4-(oxolan-2-yl)oxane-4-carboxylic acid underscores its significance as a building block in modern chemical biology. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly important role in advancing scientific discovery across multiple disciplines. Collaborative efforts between academia and industry will be essential to fully realize its potential and translate these findings into tangible benefits for society.